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Compound of Interest

Compound Name: 3-Ethenyl Nevirapine

CAS No.: 284686-22-2

Cat. No.: B141983

Get Quote

A Senior Application Scientist's Guide to Personal Protective Equipment, Operational Protocols,

and Disposal

As a researcher or scientist working with novel pharmaceutical compounds, your safety, and

the integrity of your research are paramount. This guide provides essential, in-depth technical

information for the safe handling of 3-Ethenyl Nevirapine (CAS No. 284686-22-2). While

specific toxicological data for this analog is limited, its structural similarity to Nevirapine (CAS

No. 129618-40-2), a well-characterized hazardous drug, necessitates that it be handled with

equivalent precautions.

This document moves beyond a simple checklist, offering a framework for risk assessment and

procedural discipline. The causality behind each recommendation is explained to empower you

to make informed safety decisions in your laboratory.

Hazard Identification and Risk Profile
3-Ethenyl Nevirapine is an analog of Nevirapine, a non-nucleoside reverse transcriptase

inhibitor (NNRTI) used in the treatment of HIV-1. The parent compound, Nevirapine, is
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classified as a hazardous drug due to its potential for causing severe adverse effects, including

hepatotoxicity and serious skin reactions. Therefore, it is imperative to assume 3-Ethenyl
Nevirapine presents a similar hazard profile.

Key Hazards of the Parent Compound, Nevirapine:

Acute Oral Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation and potentially severe rashes, such as Stevens-Johnson

syndrome.

Serious Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation if inhaled.

Organ Toxicity: Associated with severe, life-threatening hepatotoxicity (liver damage).

The primary routes of occupational exposure are inhalation of aerosols or dust, direct skin

contact, and accidental ingestion from hand-to-mouth contact.

The Hierarchy of Controls: A Foundational Safety
Principle
Before detailing specific Personal Protective Equipment (PPE), it is crucial to understand the

hierarchy of controls. PPE is the last line of defense. The most effective safety measures

involve engineering and administrative controls to minimize exposure potential from the outset.
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Hierarchy of Controls

Elimination / Substitution (Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(e.g., Gloves, Gown, Respirator)

Click to download full resolution via product page

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 3-
Ethenyl Nevirapine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141983/docs#comprehensive-safety-and-handling-
guide-for-3-ethenyl-nevirapine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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